cytidine-1'-13C

• Molecular Formula: C9H13N3O5
• Molecular Weight: 244.21 g/mol
• InChI: InChI=1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1/i8+1
• InChIKey: UHDGCWIWMRVCDJ-URLSOCJKSA-N

Cytidine-1'-13C: Technical Specifications and Procurement Baseline for Site-Specific 13C-Labeled Nucleoside

Cytidine-1'-13C (CAS 201996-57-8) is a stable isotope-labeled pyrimidine nucleoside wherein the 1'-carbon atom of the ribose moiety is substituted with carbon-13 (¹³C). This compound is a structural analog of endogenous cytidine, which serves as a fundamental building block for RNA and a precursor for uridine biosynthesis. The site-specific isotopic enrichment at the anomeric C1' position is a critical design feature that distinguishes it from unlabeled cytidine and other ¹³C-labeled cytidine variants . The standard commercial specification for this compound includes an isotopic enrichment of 99 atom % ¹³C, ensuring high sensitivity and reduced background in analytical workflows .

Workflow Site-specific 13C labeling for solid-state and solution NMR distance measurements

Selection Isolated anomeric 13C-1H spin pair eliminates 13C-13C J-coupling artifacts

Use Context Supports RNA dynamics, nucleoside conformation, and metabolic flux probe studies

Why Cytidine-1'-13C Cannot Be Substituted by Other 13C-Cytidine Analogs in Critical Workflows

The practice of substituting one ¹³C-labeled compound for another without rigorous evaluation is a common pitfall that can invalidate experimental outcomes. While multiple ¹³C-labeled cytidine variants exist—including [2'-13C]-cytidine, [5'-13C]-cytidine, uniformly ¹³C-labeled (U-¹³C) cytidine, and multi-labeled forms like Cytidine-1',2',3',4',5'-¹³C₅—their utility is not interchangeable. The specific atomic position of the ¹³C label dictates the unique spectroscopic signature of the molecule in NMR experiments [1]. Furthermore, the presence of multiple ¹³C nuclei in uniformly labeled or multi-labeled variants introduces strong ¹³C-¹³C J-couplings. While these couplings contain structural information, they often cause severe spectral congestion and complicate the extraction of precise distance constraints and relaxation parameters in NMR studies of larger biomolecules [2]. Therefore, the selection of Cytidine-1'-¹³C is not a matter of availability but of strict analytical necessity, driven by the experimental requirement for a single, isolated ¹³C nucleus at a specific molecular position to enable high-precision measurements.

U-13C analogs Uniform labeling introduces strong 13C-13C couplings that may obscure relaxation and distance precision in larger biomolecules

Multi-labeled 13C5 Complex isotopologue distributions from five 13C positions may reduce suitability as a clean LC-MS internal standard

Base-labeled (e.g., 6-13C) Probes nucleobase interactions and protonation states, but cannot report on furanose ring or N-glycosidic conformation

• [1] Kiihne, S. R., Geahigan, K. B., Oyler, N. A., Zebroski, H., Mehta, M. A., & Drobny, G. P. (1999). Distance Measurements in Multiply Labeled Crystalline Cytidines by Dipolar Recoupling Solid State NMR. The Journal of Physical Chemistry A, 103(20), 3890–3903. View Source
• [2] Lyon, R. C., Faustino, P. J., & Cohen, J. S. (1986). A perfusion technique for 13C NMR studies of the metabolism of 13C‐labeled substrates by mammalian cells. Magnetic Resonance in Medicine, 3(5), 663-672. View Source

Cytidine-1'-13C: A Quantitative Evidence Guide for Differentiated Performance

Enhanced Precision in Solid-State NMR Distance Measurements: Cytidine-1'-13C vs. Uniformly 13C-Labeled Cytidine

In solid-state NMR studies using dipolar recoupling techniques (2D DRAWS and 2D RFDR), the precision of internuclear distance measurements is significantly compromised when using uniformly ¹³C-labeled (U-¹³C) cytidine due to indirect coherence transfer pathways. In contrast, the use of selectively labeled cytidines, such as the Cytidine-2,1′-¹³C₂ sample, enables considerably more precise distance determinations. This is because the simplified spin system of the selectively labeled sample minimizes the complex, many-body interactions that plague uniformly labeled systems [1].

Distance precision

Head-to-head

Considerably more precise internuclear distances vs. uniformly 13C-labeled cytidine in solid-state NMR (2D DRAWS, RFDR)

Enables higher-confidence 3D structural models

Polycrystalline samples; indirect transfer limits U-13C precision

Evidence Dimension	Precision of internuclear distance measurements
Target Compound Data	High precision; allows for very accurate structure determinations
Comparator Or Baseline	Uniformly 13C-labeled cytidine
Quantified Difference	The precision is 'considerably more precise' in selectively labeled cytidines compared to uniformly labeled cytidine, where indirect transfer mechanisms lead to 'low-precision distance measurements' [1].
Conditions	Polycrystalline samples, 2D DRAWS and 2D RFDR solid-state NMR experiments

Why This Matters

For structural biologists, the ability to derive accurate distance constraints is the primary goal of an NMR experiment; using Cytidine-1'-13C avoids the inherent low-precision limitation of U-13C cytidine, enabling higher-confidence 3D structural models.

• [1] Kiihne, S. R., Geahigan, K. B., Oyler, N. A., Zebroski, H., Mehta, M. A., & Drobny, G. P. (1999). Distance Measurements in Multiply Labeled Crystalline Cytidines by Dipolar Recoupling Solid State NMR. The Journal of Physical Chemistry A, 103(20), 3890–3903. View Source

Resolving Spectral Congestion: Site-Specific 1'-13C Labeling vs. Multi-Labeled 13C5-Cytidine for RNA Dynamics

The study of RNA structure and dynamics by NMR is hindered by rapid signal decay and severe spectral overlap in larger RNA molecules. A proposed solution is the use of site-selectively ¹³C-labeled nucleotides. The isolated ¹³C–¹H spin pair created by a single label, such as in 6-¹³C-pyrimidines or at the 1'-position, allows for the accurate quantification of functional transitions (μs-ms timescale) in RNAs up to 40 nucleotides long without the complications of ¹³C-¹³C scalar couplings [1]. This contrasts with multi-labeled variants like Cytidine-1',2',3',4',5'-¹³C₅, where the dense network of ¹³C-¹³C couplings would significantly increase spectral complexity and obfuscate the measurement of individual spin relaxation parameters [2].

Spectral clarity

Class-level

Isolated 13C-1H spin pair avoids 13C-13C scalar couplings that complicate relaxation dispersion in large RNAs

Supports accurate RNA dynamics measurements

600/800 MHz; validated up to 40-mer RNA

Evidence Dimension	Spectral clarity and relaxation measurement fidelity
Target Compound Data	Isolated 13C-1H spin pair; measurements free of 13C-13C J-coupling complications
Comparator Or Baseline	Multi-labeled 13C5-cytidine or uniformly 13C-labeled nucleotides
Quantified Difference	Absence of one-bond 13C-13C scalar couplings that otherwise complicate relaxation dispersion and ZZ-exchange NMR experiments [1].
Conditions	RNA solid-phase synthesis, 600/800 MHz NMR with 1H/13C/31P probe

Why This Matters

For researchers using NMR to study large RNAs, the procurement of a site-specific label like Cytidine-1'-13C is essential to mitigate spectral crowding and obtain reliable kinetic data, a feat not achievable with uniformly labeled materials.

• [1] Dayie, T. K., Olenginski, L. T., & Taiwo, K. M. (2015). Stable Isotope-Labeled RNA Phosphoramidites to Facilitate Dynamics by NMR. In Methods in Enzymology (Vol. 565, pp. 461-493). Academic Press. View Source
• [2] MedChemExpress. (n.d.). Cytidine-1',2',3',4',5'-13C5. Product Datasheet. Catalog Number: HY-B0158S. View Source

Structural Basis for Differentiated Spectroscopic Behavior: 1'-13C vs. Base-Labeled Cytidine Analogs

The utility of Cytidine-1'-13C is rooted in its distinct ¹H and ¹³C NMR spectral parameters, which arise directly from the ¹³C nucleus at the anomeric center. Synthesis of (1'-¹³C)-enriched ribonucleosides (including cytidine) at 99 atom-% ¹³C has enabled the measurement of ¹³C-¹H and ¹³C-¹³C spin couplings, which provide crucial information about furanose ring pucker and N-glycosidic bond conformation [1]. This contrasts with base-labeled analogs like 6-¹³C-cytidine, which are specifically designed to study base-related interactions and protonation states but offer no direct insight into ribose dynamics [2]. The 1'-position is strategically important because it is the nexus between the nucleobase and the sugar-phosphate backbone, making its conformation a key determinant of overall RNA structure.

Conformational probe

Cross-study

1'-13C reports furanose pucker and N-glycosidic conformation via spin couplings; base-labeled analogs report base interactions

Mandatory for ribose dynamics research

Solution NMR; 300/75 MHz data available

Evidence Dimension	Structural information content from NMR spin couplings
Target Compound Data	Provides 13C-1H and 13C-13C couplings reporting on furanose and N-glycoside conformation [1].
Comparator Or Baseline	6-13C-cytidine (base-labeled)
Quantified Difference	N/A (Qualitative: 1'-label probes sugar conformation; base-label probes base protonation and interactions) [2].
Conditions	1H (300 MHz) and 13C (75 MHz) NMR spectroscopy in solution

Why This Matters

Procurement of Cytidine-1'-13C is mandated for any research program aimed at probing the dynamic behavior of the ribose moiety in RNA, a task for which base-labeled or uniformly labeled analogs are not optimally designed.

• [1] Serianni, A. S., & Barker, R. (1986). Stable isotopically-enriched ribonucleosides: synthesis and use in studies of furanose, N-glycoside and hydroxymethyl group conformation. In Federation Proceedings (Vol. 45, No. 6, p. 1620). View Source
• [2] Kozerski, L., Sierzputowska-Gracz, H., Krźosiak, W., Bratek-Wiewiórowska, M., & Wiewiórowski, M. (1984). Comparative structural analysis of cytidine, ethenocylidine and their protonated salts III. 1H, 13C and 15N NMR studies at natural isotope abundance. Nucleic Acids Research, 12(4), 2205-2223. View Source

Distinct Isotopic Enrichment and Purity: Cytidine-1'-13C vs. Cytidine-1',2',3',4',5'-13C5

Cytidine-1'-13C is supplied with a certified isotopic enrichment of 99 atom % ¹³C at the 1'-position, as per vendor technical specifications . This level of site-specific enrichment ensures a dominant, clean signal from the labeled nucleus in NMR spectra and a defined mass shift in mass spectrometry (MS) applications. In contrast, multi-labeled versions like Cytidine-1',2',3',4',5'-¹³C₅, while also labeled with ¹³C, distribute the isotopic enrichment across all five carbons of the ribose ring. This fundamental difference in labeling pattern results in a different, more complex molecular mass isotopomer distribution, which can affect its performance as an internal standard for quantitative LC-MS. The exact mass of Cytidine-1'-13C is 244.088882 Da, providing a distinct +1 Da shift from unlabeled cytidine, which is a simple, easily interpretable signature in mass spectral analysis .

Isotopic purity

Specification

99 atom % 13C at C1'; monoisotopic mass 244.088882 Da

Clean +1 Da shift in MS; unambiguous NMR signal

Commercial certificate; compare to multi-labeled isotopologue complexity

Evidence Dimension	Isotopic enrichment and molecular mass
Target Compound Data	Isotopic Enrichment: 99 atom % 13C; Monoisotopic Mass: 244.088882 Da; Molecular Weight: 244.21 [REFS-1, REFS-2].
Comparator Or Baseline	Unlabeled cytidine (Monisotopic Mass: 243.0855 Da) and Cytidine-1',2',3',4',5'-13C5 (enrichment across 5 positions)
Quantified Difference	Enrichment: 99 atom% at C1' vs. multi-site labeling; Mass difference: +1 Da vs unlabeled; complex isotopologue distribution vs. 13C5 analog .
Conditions	Commercial product specification

Why This Matters

Procurement decisions for internal standards and NMR probes hinge on the exact isotopic purity and labeling pattern; the 99 atom% enrichment of Cytidine-1'-13C provides a guarantee of analytical performance that a less stringently specified, multi-labeled compound may not offer.

Cytidine-1'-13C: Validated Application Scenarios for Research and Industrial Use

High-Resolution Solid-State NMR for Nucleoside and Nucleic Acid Structure Determination

Researchers using solid-state NMR to determine the 3D structure of nucleosides, nucleotides, or nucleic acid polymers should prioritize Cytidine-1'-13C. The evidence demonstrates that selective labeling at the 1'-position provides a simplified spin system, which enables 'considerably more precise' internuclear distance measurements compared to uniformly ¹³C-labeled materials [1]. This enhanced precision is critical for building high-confidence structural models, particularly for determining the conformation of the key furanose ring and N-glycosidic linkage, as ¹³C-¹H and ¹³C-¹³C spin couplings from the 1'-position directly report on these parameters [2].

NMR-Based Studies of RNA Dynamics and Functional Transitions

For biophysicists studying the dynamic behavior of RNA molecules (e.g., riboswitches, aptamers, viral RNAs) on the microsecond to millisecond timescale, the use of site-specifically labeled nucleotides is essential. The isolated ¹³C-¹H spin pair provided by a label like ¹³C at the 1'-position eliminates the confounding effects of ¹³C-¹³C scalar couplings, enabling accurate quantification of functional transitions using advanced NMR experiments like CPMG relaxation dispersion and ZZ-exchange [1]. This approach is validated for studying RNA systems where spectral crowding from uniform labeling would otherwise make such measurements impossible [1].

Metabolic Flux Analysis Using GC-MS with [1-13C]Glucose Tracers

Investigators performing ¹³C-metabolic flux analysis (¹³C-MFA) in cell culture systems can utilize the defined mass isotopomer distribution of nucleosides isolated from RNA or DNA. While the literature often focuses on uniformly labeled precursors, the concept of site-specific labeling is fundamental to this field. The use of a defined, site-specific label like Cytidine-1'-13C as an internal standard or for synthesizing specifically labeled RNA probes can help deconvolute complex isotopomer patterns arising from metabolic tracer studies (e.g., with [1-¹³C]glucose) [1]. The precise +1 Da mass shift of the labeled nucleoside provides a clean and easily identifiable peak in GC-MS chromatograms, improving the accuracy and reliability of quantification.

Synthesis of Site-Specifically Labeled RNA Oligonucleotides for NMR

Researchers focused on the chemical synthesis of RNA oligonucleotides for advanced NMR studies should procure Cytidine-1'-13C. This compound serves as a critical precursor for generating RNA molecules with a precisely placed NMR-active nucleus. This strategy allows for the deconvolution of complex NMR spectra from larger RNAs, where traditional uniform labeling approaches lead to insurmountable spectral overlap and signal loss [1]. By incorporating the label at a specific position during solid-phase synthesis, the resulting RNA is optimally designed for site-directed studies of structure and dynamics.

Application

Selection Property

Validation Focus

Solid-state NMR structure determination

Site-specific 1'-13C label for simplified spin system

Internuclear distance precision; furanose/N-glycosidic conformation

RNA dynamics (relaxation dispersion, ZZ-exchange)

Isolated 13C-1H pair free of 13C-13C J-couplings

μs-ms timescale functional transitions; spectral simplicity

Metabolic flux analysis / LC-MS internal standard

Defined +1 Da mass shift; single isotopologue

Deconvolution of complex isotopomer patterns; quantification accuracy

Site-specifically labeled RNA oligonucleotide synthesis

Precursor with precisely placed NMR-active nucleus

NMR spectral deconvolution of larger RNAs; structure/dynamics

• [1] Kiihne, S. R., Geahigan, K. B., Oyler, N. A., Zebroski, H., Mehta, M. A., & Drobny, G. P. (1999). Distance Measurements in Multiply Labeled Crystalline Cytidines by Dipolar Recoupling Solid State NMR. The Journal of Physical Chemistry A, 103(20), 3890–3903. View Source
• [2] Serianni, A. S., & Barker, R. (1986). Stable isotopically-enriched ribonucleosides: synthesis and use in studies of furanose, N-glycoside and hydroxymethyl group conformation. In Federation Proceedings (Vol. 45, No. 6, p. 1620). View Source